Cas no 53553-19-8 (Benzoic acid, 2-fluoro-5-[(3-methyl-1-piperidinyl)sulfonyl]-)
53553-19-8 structure
Product Name:Benzoic acid, 2-fluoro-5-[(3-methyl-1-piperidinyl)sulfonyl]-
CAS No:53553-19-8
MF:C13H16FNO4S
MW:301.333846092224
CID:1583364
Update Time:2024-09-12
Benzoic acid, 2-fluoro-5-[(3-methyl-1-piperidinyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-fluoro-5-[(3-methyl-1-piperidinyl)sulfonyl]-
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- Inchi: 1S/C13H16FNO4S/c1-9-3-2-6-15(8-9)20(18,19)10-4-5-12(14)11(7-10)13(16)17/h4-5,7,9H,2-3,6,8H2,1H3,(H,16,17)
- InChI Key: YCKLPEYMIVHUIW-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(S(N2CCCC(C)C2)(=O)=O)=CC=C1F
Computed Properties
- Exact Mass: 301.07848
Experimental Properties
- Density: 1.360±0.06 g/cm3(Predicted)
- Boiling Point: 464.4±55.0 °C(Predicted)
- PSA: 74.68
- pka: 2.91±0.10(Predicted)
Benzoic acid, 2-fluoro-5-[(3-methyl-1-piperidinyl)sulfonyl]- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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